Cas no 2034552-55-9 (N-{1-4-(thiophen-2-yl)benzoylazetidin-3-yl}pyrimidin-2-amine)
N-{1-4-(thiophen-2-yl)benzoylazetidin-3-yl}pyrimidin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- N-{1-4-(thiophen-2-yl)benzoylazetidin-3-yl}pyrimidin-2-amine
- N-{1-[4-(thiophen-2-yl)benzoyl]azetidin-3-yl}pyrimidin-2-amine
- (3-(pyrimidin-2-ylamino)azetidin-1-yl)(4-(thiophen-2-yl)phenyl)methanone
- 2034552-55-9
- F6550-4526
- CCG-358678
- AKOS026696636
- [3-(pyrimidin-2-ylamino)azetidin-1-yl]-(4-thiophen-2-ylphenyl)methanone
-
- Inchi: 1S/C18H16N4OS/c23-17(14-6-4-13(5-7-14)16-3-1-10-24-16)22-11-15(12-22)21-18-19-8-2-9-20-18/h1-10,15H,11-12H2,(H,19,20,21)
- InChI Key: AZOSCZCOLOIVLI-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1C=CC(=CC=1)C(N1CC(C1)NC1N=CC=CN=1)=O
Computed Properties
- Exact Mass: 336.10448232g/mol
- Monoisotopic Mass: 336.10448232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 429
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 86.4Ų
N-{1-4-(thiophen-2-yl)benzoylazetidin-3-yl}pyrimidin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6550-4526-2μmol |
N-{1-[4-(thiophen-2-yl)benzoyl]azetidin-3-yl}pyrimidin-2-amine |
2034552-55-9 | 2μmol |
$57.0 | 2023-09-05 | ||
| Life Chemicals | F6550-4526-5μmol |
N-{1-[4-(thiophen-2-yl)benzoyl]azetidin-3-yl}pyrimidin-2-amine |
2034552-55-9 | 5μmol |
$63.0 | 2023-09-05 | ||
| Life Chemicals | F6550-4526-10μmol |
N-{1-[4-(thiophen-2-yl)benzoyl]azetidin-3-yl}pyrimidin-2-amine |
2034552-55-9 | 10μmol |
$69.0 | 2023-09-05 | ||
| Life Chemicals | F6550-4526-20μmol |
N-{1-[4-(thiophen-2-yl)benzoyl]azetidin-3-yl}pyrimidin-2-amine |
2034552-55-9 | 20μmol |
$79.0 | 2023-09-05 | ||
| Life Chemicals | F6550-4526-1mg |
N-{1-[4-(thiophen-2-yl)benzoyl]azetidin-3-yl}pyrimidin-2-amine |
2034552-55-9 | 1mg |
$54.0 | 2023-09-05 | ||
| Life Chemicals | F6550-4526-2mg |
N-{1-[4-(thiophen-2-yl)benzoyl]azetidin-3-yl}pyrimidin-2-amine |
2034552-55-9 | 2mg |
$59.0 | 2023-09-05 | ||
| Life Chemicals | F6550-4526-3mg |
N-{1-[4-(thiophen-2-yl)benzoyl]azetidin-3-yl}pyrimidin-2-amine |
2034552-55-9 | 3mg |
$63.0 | 2023-09-05 | ||
| Life Chemicals | F6550-4526-4mg |
N-{1-[4-(thiophen-2-yl)benzoyl]azetidin-3-yl}pyrimidin-2-amine |
2034552-55-9 | 4mg |
$66.0 | 2023-09-05 | ||
| Life Chemicals | F6550-4526-5mg |
N-{1-[4-(thiophen-2-yl)benzoyl]azetidin-3-yl}pyrimidin-2-amine |
2034552-55-9 | 5mg |
$69.0 | 2023-09-05 | ||
| Life Chemicals | F6550-4526-10mg |
N-{1-[4-(thiophen-2-yl)benzoyl]azetidin-3-yl}pyrimidin-2-amine |
2034552-55-9 | 10mg |
$79.0 | 2023-09-05 |
N-{1-4-(thiophen-2-yl)benzoylazetidin-3-yl}pyrimidin-2-amine Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on N-{1-4-(thiophen-2-yl)benzoylazetidin-3-yl}pyrimidin-2-amine
Research Brief on N-{1-4-(thiophen-2-yl)benzoylazetidin-3-yl}pyrimidin-2-amine (CAS: 2034552-55-9)
The compound N-{1-4-(thiophen-2-yl)benzoylazetidin-3-yl}pyrimidin-2-amine (CAS: 2034552-55-9) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azetidine and pyrimidine core, has attracted significant attention due to its potential therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and kinase inhibition. Recent studies have explored its synthesis, structural optimization, and biological activity, positioning it as a versatile scaffold for drug discovery.
Recent literature highlights the compound's role as a selective inhibitor of specific kinase targets, with demonstrated efficacy in preclinical models of inflammatory diseases and certain cancers. The incorporation of the thiophene moiety enhances its binding affinity and pharmacokinetic properties, making it a viable lead compound for further development. Structural-activity relationship (SAR) studies have identified key modifications that improve potency and selectivity, while maintaining favorable drug-like properties.
In vitro and in vivo studies have shown that N-{1-4-(thiophen-2-yl)benzoylazetidin-3-yl}pyrimidin-2-amine exhibits promising bioavailability and low toxicity profiles, which are critical for its progression into clinical trials. Mechanistic studies reveal its ability to disrupt pathogenic signaling pathways, particularly those involving aberrant kinase activity. These findings underscore its potential as a therapeutic agent for conditions such as rheumatoid arthritis and certain hematological malignancies.
Ongoing research is focused on optimizing the compound's formulation and delivery methods to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating its development, with several patent applications filed in recent years. The compound's unique chemical structure and biological activity make it a subject of interest for multidisciplinary research, bridging gaps between chemistry, biology, and medicine.
In conclusion, N-{1-4-(thiophen-2-yl)benzoylazetidin-3-yl}pyrimidin-2-amine represents a significant advancement in the search for novel kinase inhibitors. Its robust preclinical data and modular chemical structure provide a strong foundation for future drug development. Further studies are warranted to explore its full therapeutic potential and to address any challenges related to its clinical translation.
2034552-55-9 (N-{1-4-(thiophen-2-yl)benzoylazetidin-3-yl}pyrimidin-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)